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Key Properties and Applications

The table below summarizes the core technical information for ZONYL FS-300:

Property Specification

Ionic Character Non-ionic [1] [2]

Composition Water-based, contains no organic solvents [1]

Supplied Form ~25% to ~40% solids in water [3] [4] [5]

Density ~1.10 g/mL at 20°C [6] [3] [4]

Key Feature Unaffected by polyvalent cations; compatible with surfactants of any ionic class [1] [2]

This combination of properties makes ZONYL FS-300 particularly useful in advanced material science. One

prominent application is in developing stretchable and transparent conductive electrodes, where it acts as

a surfactant and processing aid to improve adhesion on hydrophobic substrates and enhance mechanical

properties [1].
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Experimental Protocol: Incorporating ZONYL FS-300

For researchers aiming to replicate or build upon the work with transparent electrodes, here is a generalized

experimental workflow based on the cited research [1]:

Start: Prepare PEDOT:PSS Solution

Add Zonyl FS-300
(Compatibility with polyvalent
cations is inherent at this stage)

Add Polyethylene Oxide (PEO) Precursor

Mix Solution Thoroughly

Process onto Hydrophobic Substrate
(Zonyl promotes adhesion)

Cure/Form the Electrode

End: Characterize Electrode
(Conductivity, Transparency,

Mechanical Properties)

Click to download full resolution via product page
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Key Experimental Insight: In the referenced study, the addition of ZONYL FS-300 was necessary to

promote the adhesion of the PEDOT:PSS mixture to hydrophobic surfaces and to exert a plasticizing effect

on the base material, which collectively improved the electrode's mechanical performance [1].

Important Discontinuation Notice & Alternatives

A critical piece of information for your research planning is that the ZONYL product line, including FS-

300, has been discontinued and is no longer manufactured by The Chemours Company [7].

Reason for Discontinuation: The original ZONYL products were based on long-chain chemistry.

They have been phased out in accordance with the U.S. EPA 2010/15 PFOA Stewardship Program to
meet environmental and regulatory standards [7].

Recommended Replacements: Chemours introduced the Capstone series as replacements. These
are based on short-chain chemistry that cannot break down into PFOA or PFOS in the environment

[7].

For ZONYL FS-300 specifically, the recommended starting points for reformulation are Capstone FS-30 or

Capstone FS-34 [7]. Please note that these are not one-to-one replacements, and you should be prepared to

test different concentrations and grades to match the performance in your specific application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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